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Compound of Interest

Compound Name: Chiauranib

Cat. No.: B1574309

Disclaimer: No specific Safety Data Sheet (SDS) for Chiauranib has been identified. The
following guidance is based on the general principles for handling potent, investigational kinase
inhibitors and cytotoxic compounds in a laboratory setting. Researchers must conduct a formal
risk assessment for their specific procedures and adhere to all institutional and national safety
regulations.

Chiauranib (also known as Ibcasertib or CS2164) is an orally active, potent multi-target kinase
inhibitor with antineoplastic properties.[1][2][3][4][5][6] As a potent compound with potential
cytotoxic effects, it must be handled with stringent safety precautions to minimize occupational

exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to prevent skin contact, inhalation, and ingestion. The following table
summarizes the recommended PPE for various laboratory activities involving Chiauranib.
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Required Personal Protective Equipment

Activity
(PPE)

) ] ) - Standard laboratory coat- Safety glasses-
Handling Unopened Vials/Containers .
Nitrile gloves

- Disposable, solid-front lab coat or gown-

Double nitrile gloves- Safety glasses with side
Weighing and Aliquoting (Solid Form) shields or chemical splash goggles- N95 or

higher-rated respirator (if not performed in a

containment enclosure)

- Disposable, solid-front lab coat or gown-
Solution Preparation and Dilution Double nitrile gloves- Chemical splash goggles-
Face shield (if there is a splash hazard)

- Disposable, solid-front lab coat or gown-
In Vitro/In Vivo Administration Double nitrile gloves- Safety glasses with side

shields or goggles

- Disposable, solid-front lab coat or gown-
] Heavy-duty nitrile or neoprene gloves- Chemical
Waste Disposal ] )
splash goggles- Face shield (if splash hazard

exists)

Note: All activities involving the handling of solid Chiauranib or the preparation of concentrated
stock solutions should be performed within a certified chemical fume hood, biological safety
cabinet, or a glove box to prevent inhalation of aerosols or fine powders.[7]

Operational and Disposal Plans

A clear, step-by-step approach to handling and disposal is essential for maintaining a safe
laboratory environment.

Experimental Protocol: Safe Handling of Chiauranib

» Preparation and Designated Area:

o Designate a specific area for handling Chiauranib.
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o Line the work surface with plastic-backed absorbent paper to contain any potential spills.

[7]
o Ensure a spill kit and appropriate waste containers are readily accessible.

e Weighing the Compound:

o Perform all weighing operations within a certified containment device (e.g., chemical fume
hood or ventilated balance enclosure).

o Use dedicated spatulas and weighing papers.

o Tare the balance with the weighing vessel before adding the compound to minimize
handling time.

o Close the primary container immediately after removing the required amount.

e Solution Preparation:

o Prepare stock solutions within a chemical fume hood.

o Add the solvent to the solid compound slowly to avoid splashing. Chiauranib is soluble in
DMSO.[4]

o Ensure the container is securely capped before mixing or vortexing.

o Clearly label the solution with the compound name, concentration, solvent, date, and
hazard warning.

e Administration and Post-Handling:

o When administering the compound in an experimental setting, wear appropriate PPE to
prevent exposure.

o After handling, remove the outer pair of gloves and dispose of them in the designated
cytotoxic waste container.

o Remove the remaining PPE and dispose of it accordingly.
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o Wash hands and forearms thoroughly with soap and water.[7]

Disposal Plan

All waste generated from handling Chiauranib must be treated as hazardous cytotoxic waste.
e Solid Waste:

o This includes contaminated gloves, gowns, weighing papers, absorbent pads, and empty
vials.

o Collect all solid waste in a dedicated, clearly labeled, leak-proof, and puncture-resistant
container marked with a "Cytotoxic" or "Chemotherapeutic Waste" symbol.[8]

e Liquid Waste:

o Collect all liquid waste, including unused solutions and contaminated media, in a sealed,
leak-proof container.

o The container should be clearly labeled as "Hazardous Cytotoxic Liquid Waste" and
include the name of the compound.

e Sharps Waste:

o Needles, syringes, and other contaminated sharps must be disposed of immediately into a
designated sharps container for cytotoxic waste.[8]

» Final Disposal:

o All cytotoxic waste must be disposed of through an approved hazardous waste
management service, typically via incineration.[8][9] Do not mix with regular or
biohazardous waste streams that may be autoclaved.[8]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of
Chiauranib in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Chiauranib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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